Cas no 64834-00-0 (2H-Pyrazolo[3,4-d]pyrimidin-4-amine)

2H-Pyrazolo[3,4-d]pyrimidin-4-amine Properties

Names and Identifiers

• 2H-Pyrazolo[3,4-d]pyrimidin-4-amine
• 2H-Pyrazolo[3,4-d]pyrimidin-4-amine (9CI)
• 4-Amino-1H-pyrazolo[3,4-d]pyrimidine
• 4-Aminopyrazolo<3,4-d>pyrimidin
• 4-Aminopyrazolo[3,4-d]pyrimidine, 98%
• AB-323/25048512
• CHEMBL388593
• BP-12357
• DTXSID3062362
• 4-Aminopyrazole(3,4-d)pyrimidine
• 1H-PYRAZOLO(3,4-D)PYRIMIDIN-4-YLAMINE
• BDBM50208876
• SCHEMBL11362
• BRN 0005824
• F9995-0069
• Q27247530
• TVW
• 2~{H}-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-YLAMINE
• EINECS 219-174-6
• A4965
• MFCD00005688
• NSC1393
• BCP01216
• AI3-52467
• 4-App
• A1041
• 4-amino-1h-pyrazolo(3,4-d)pyrimidine
• A814399
• Z57101323
• 2380-63-4
• 4-Aminopyrazole[3,4-d]pyrimidine
• 4-aminopyrazolo-(3,4-d)pyrimidine
• 4-aminopyrazolo[5,4-d]pyrimidine
• NS00027488
• FT-0740764
• 7-DEAZA-8-AZAADENINE
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• AB00505
• 1H-Pyrazolo(3,4-d)pyrimidin-4-amine
• 4-Aminopyrazolo(3,4-d)pyrimidine
• SB12011
• 1H-pyrazolo[3, 4-d]pyrimidin-4-amine
• 8-Aza-7-deazaadenine
• W-201772
• 4-Aminopyrazolo[3,4-d]pyrimidine
• 4-aminopyrazolo[3,4-d] pyrimidine
• Pyrazolo(3,4-d)pyrimidin-4-amine
• EN300-91349
• HY-34595
• 64834-00-0
• 4-Aminopyrazolopyrimidine
• TS-00024
• 0356MAT9LX
• AT24508
• Pyrazoloadenine
• AKOS004910187
• 1H-Pyrazolo[3,4-d]pyrimidin-4-ylamine
• 4 APP
• NSC 1393
• 1H-Pyrazolo(3,4-d)pyrimidine, 4-amino-
• BIDD:GT0454
• 4-Amino-pyrazolo[3,4-d]pyrimidine
• NSC-1393
• W-200546
• FT-0617604
• AC-8162
• AM20090259
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-amino-
• CS-D1726
• SY007560
• 4-amino-pyrazolo(3,4-D)pyrimidine
• UNII-0356MAT9LX
• 64180-68-3
• KTPOZFYJWLGJGH-UHFFFAOYSA-N
• Vulgarone B
• Longiverbenone
• 1-Oxo-a-longipinene
• 2,6,6,11-tetramethyltricyclo[5.4.0.0^{2,8}]undec-10-en-9-one
• Longiverbenone (vulgarone b)
• Tricyclo[5.4.0.0^2,^8]undec-10-en-9-one, 2,6,6,11-tetramethyl-
• DTXSID20983427
• CHEMBL2272434
• 2,6,6,11-Tetramethyltricyclo[5.4.0.0~2,8~]undec-10-en-9-one
• +Expand

• InChIKey： LHCPRYRLDOSKHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5N5/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2H,(H3,6,7,8,9,10)
• SMILES： C1=NNC2=NC=NC(=C21)N

Computed Properties

• Exact Mass: 137.07000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 135.054
• Heavy Atom Count: 10
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• LogP: -0.22810
• PSA: 79.09000
• Boiling Point: 431.1°Cat760mmHg
• Flash Point: 244.4°C
• Color/Form: Beige powder
• Density: 1.612